Cas no 28104-02-1 (1,3-Dioxolane,2-methoxy-4-methyl-)

• Product name: 1,3-Dioxolane,2-methoxy-4-methyl-
• CAS No: 28104-02-1
• MF: C₅H₁₀O₃
• MW: 118.1311
• CID: 287446
• PubChem ID: 119635

1,3-Dioxolane,2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-methoxy-4-methyl-
• 2-Methoxy-4-methyl-1,3-dioxolane
• 28104-02-1
• EINECS 248-844-0
• SCHEMBL10876531
• DTXSID90950848
• NS00050427

• Inchi： InChI=1S/C5H10O3/c1-4-3-7-5(6-2)8-4/h4-5H,3H2,1-2H3
• InChI Key： QKJZGZIHQKQLOE-UHFFFAOYSA-N
• SMILES： COC1OCC(C)O1

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.04
• Boiling Point: 126.5°Cat760mmHg
• Flash Point: 37.5°C
• Refractive Index: 1.416
• PSA: 27.69